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Compound of Interest

Compound Name: Tetraethylene glycol

Cat. No.: B139389

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic
properties of tetraethylene glycol (TeEG) aqueous solutions. Understanding these properties
is crucial for a wide range of applications, particularly in the fields of cryopreservation, chemical
engineering, and pharmaceutical formulation, where TeEG is utilized for its solvent,
cryoprotectant, and drug delivery capabilities. This document summarizes key quantitative
data, details relevant experimental protocols, and visualizes a critical application in drug
delivery.

Quantitative Data on Thermodynamic Properties

The thermodynamic behavior of tetraethylene glycol in aqueous solutions is a function of its
concentration and the temperature of the system. The following tables consolidate essential
data on density, viscosity, and specific heat for easy reference and comparison.

Table 1: Density of Tetraethylene Glycol Aqueous
Solutions

The density of TeEG-water mixtures is a fundamental property for fluid dynamics calculations
and solution preparation. As depicted in the table below, density increases with higher
concentrations of TeEG and decreases with rising temperatures.
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Density at 293.15 K  Density at 313.15 K  Density at 333.15 K
TeEG (wt%)

(glem?) (glcm?) (glem?)
0.00 0.9982 0.9922 0.9880
3.05 1.0030 0.9967 0.9884
14.52 1.0197 1.0123 1.0022
39.97 1.0648 1.0526 1.0396
100.00 1.1260 1.1120 1.0980

Data extracted from various sources, including product guides and research articles providing
specific gravity charts.[1]

Table 2: Viscosity of Tetraethylene Glycol Aqueous
Solutions

Viscosity is a critical parameter in process design, influencing fluid handling and mixing
characteristics. The viscosity of TeEG solutions increases significantly with concentration and
decreases with temperature, a typical behavior for glycol-water mixtures.[2][3]

Viscosity at 293.15  Viscosity at 313.15  Viscosity at 333.15
TeEG (wt%)

K (mPa-s) K (mPa-s) K (mPa-s)
0.00 1.002 0.653 0.467
3.05 1.11 0.61 0.52
14.52 1.68 0.83 0.68
39.97 4.94 2.93 1.47
100.00 58.3 23.5 11.8

This data is a compilation from multiple sources to provide a representative overview.[1][4]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.magnumsolvent.com/productdata/Product%20Literature/Dehydration%20and%20Acid%20Gas%20Removal/Product%20Guide%20-%20Tetraethylene%20Glycol.pdf
https://www.benchchem.com/product/b139389?utm_src=pdf-body
https://datapdf.com/viscosities-of-aqueous-glycol-solutions-journal-of-chemicale40b166c7af1970179b517f0bc60e10958598.html
https://www.begellhouse.com/books/thermodynamic-properties-of-fluids-and-fluid-mixtures.html
https://www.magnumsolvent.com/productdata/Product%20Literature/Dehydration%20and%20Acid%20Gas%20Removal/Product%20Guide%20-%20Tetraethylene%20Glycol.pdf
https://www.researchgate.net/publication/395243175_Physicochemical_Properties_of_Aqueous_Solutions_of_Monoethylene_Glycol_Diethylene_Glycol_Triethylene_Glycol_and_Tetraethylene_Glycol_at_29315_31315_and_33315_K
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139389?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Table 3: Specific Heat of Tetraethylene Glycol Aqueous
Solutions

Specific heat capacity is essential for heat transfer calculations. The addition of TeEG to water
generally lowers the specific heat of the solution.

TeEG (wt%) Specific Heat at 20°C Specific Heat at 60°C
(Btullb °F) (Btullb °F)
0 1.000 1.002
10 0.965 0.975
20 0.925 0.940
30 0.885 0.905
40 0.845 0.870
50 0.805 0.835
60 0.765 0.800
70 0.725 0.765
80 0.685 0.730
90 0.640 0.690
100 0.595 0.650

Data is derived from graphical representations of specific heat for aqueous TeEG solutions.

Experimental Protocols

Accurate measurement of thermodynamic properties is fundamental to their application. The
following sections detail the methodologies for determining the key properties of TeEG aqueous
solutions.

Density Measurement
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The density of TeEG-water mixtures can be precisely determined using a digital vibrating tube
densitometer.

Protocol:

» Calibration: Calibrate the densitometer with deionized water and dry air at a known
temperature and pressure.

o Sample Preparation: Prepare a series of TeEG aqueous solutions of known concentrations
by mass.

o Measurement: Inject the sample into the densitometer's measuring cell, ensuring no air
bubbles are present. The instrument measures the oscillation period of the U-tube, which is
directly related to the density of the sample.

o Temperature Control: Perform measurements across a range of temperatures, allowing the
sample to thermally equilibrate at each setpoint.

Viscosity Measurement

A rotational viscometer is a suitable instrument for measuring the dynamic viscosity of TeEG
solutions.

Protocol:

e Instrument Setup: Select an appropriate spindle and rotational speed based on the expected
viscosity of the sample.

» Calibration: Calibrate the viscometer using standard viscosity fluids.
o Sample Loading: Place the TeEG solution in a temperature-controlled sample cup.

o Measurement: Immerse the spindle in the solution to the specified depth and begin rotation.
Allow the reading to stabilize before recording the viscosity value.

o Data Collection: Repeat the measurement at various temperatures and concentrations.

Heat Capacity Measurement
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Differential Scanning Calorimetry (DSC) is a powerful technique for determining the specific
heat capacity of liquid mixtures.

Protocol:

Sample Preparation: Accurately weigh a small amount of the TeEG solution into a
hermetically sealed DSC pan. An empty sealed pan is used as a reference.

Baseline Measurement: Conduct a preliminary run with empty sample and reference pans to
establish a baseline.

Sapphire Standard: Measure the heat flow of a sapphire standard of known mass to calibrate
the instrument.

Sample Measurement: Heat the sample at a controlled rate over the desired temperature
range. The difference in heat flow between the sample and the reference pan is proportional
to the sample's heat capacity.

Calculation: The specific heat capacity is calculated by comparing the heat flow of the
sample to that of the sapphire standard.

Enthalpy of Mixing Measurement

Isothermal titration calorimetry (ITC) or a flow calorimeter can be used to measure the enthalpy
of mixing, which quantifies the heat absorbed or released when TeEG and water are mixed.

Protocol (ITC):

 Instrument Preparation: Thermally equilibrate the calorimeter and load one component (e.g.,
water) into the sample cell and the other (TeEG) into the injection syringe.

« Titration: Inject small, precise volumes of TeEG into the water-filled cell while monitoring the
heat change.

o Data Analysis: The heat change associated with each injection is measured. The integration
of these heat changes over the entire composition range provides the enthalpy of mixing.
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Vapor-Liquid Equilibrium (VLE) Measurement

Vapor-liquid equilibrium data, crucial for distillation and dehydration processes, can be obtained
using a static or dynamic equilibrium cell.

Protocol (Static Method):

Apparatus: A thermostatted equilibrium cell equipped with pressure and temperature sensors
is used.

o Sample Loading: A known composition of the TeEG-water mixture is charged into the
evacuated cell.

o Equilibration: The mixture is stirred at a constant temperature until the pressure stabilizes,
indicating that equilibrium has been reached.

o Data Recording: The equilibrium temperature and pressure are recorded.

o Composition Analysis: Samples of the liquid and vapor phases are carefully withdrawn and
their compositions are determined, often using gas chromatography or refractometry.

Visualization of a Key Application: Drug Delivery

Tetraethylene glycol is an oligomer of polyethylene glycol (PEG), a polymer widely used in
drug delivery systems. The thermodynamic properties of TeEG solutions are critical to the
formulation and performance of such systems. The following diagram illustrates a conceptual
workflow for the encapsulation and release of a therapeutic agent using a PEG-based
hydrogel, a common application for which TeEG can be a component.
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Hydrogel Formulation

Application & Release
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Caption: Workflow for Drug Encapsulation and Release in a PEG-based Hydrogel.

This diagram illustrates how the properties of TeEG contribute to the formulation of a drug-
loaded hydrogel. The subsequent swelling and diffusion processes, which govern the release
of the therapeutic agent, are influenced by the thermodynamic interactions between the
hydrogel matrix, water, and the encapsulated drug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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